Cas no 680610-58-6 (Benzamide, 2,3-difluoro-N-methoxy-N-methyl-)

• Product Name: Benzamide, 2,3-difluoro-N-methoxy-N-methyl-
• CAS No: 680610-58-6
• MF: C₉H₉F₂NO₂
• MW: 201.1700694561
• MDL: MFCD11856049
• CID: 4140343
• PubChem ID: 62661190
• Update Time: 2025-09-23

Benzamide, 2,3-difluoro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,3-difluoro-N-methoxy-N-methyl-
• 2,3-DIFLUORO-N-METHOXY-N-METHYLBENZAMIDE
• AKOS011955026
• AB92775
• 680610-58-6
• SCHEMBL4026691
• CS-0195400
• MFCD11856049
• JJGWLXYLNIOSOO-UHFFFAOYSA-N
• 2,3-difluoro-N-methoxy-N-methyl-benzamide
• E90637

• MDL： MFCD11856049
• Inchi： 1S/C9H9F2NO2/c1-12(14-2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3
• InChI Key： JJGWLXYLNIOSOO-UHFFFAOYSA-N
• SMILES： C(N(OC)C)(=O)C1=CC=CC(F)=C1F

Computed Properties

• Exact Mass: 201.06013485Da
• Monoisotopic Mass: 201.06013485Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzamide, 2,3-difluoro-N-methoxy-N-methyl-

Comprehensive Overview of Benzamide, 2,3-difluoro-N-methoxy-N-methyl- (CAS No. 680610-58-6)

Benzamide, 2,3-difluoro-N-methoxy-N-methyl- (CAS No. 680610-58-6) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluoro and N-methoxy-N-methyl substituents enhances its reactivity and potential applications in drug discovery. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for fluorinated compounds like 2,3-difluoro-N-methoxy-N-methylbenzamide has surged, driven by their stability and bioavailability. This compound is often explored in the context of medicinal chemistry, where its electron-withdrawing properties are leveraged to improve drug efficacy. A trending topic in this field is the use of such derivatives in cancer therapeutics, as fluorinated aromatic rings are known to enhance binding affinity to biological targets.

From a synthetic perspective, CAS No. 680610-58-6 is frequently discussed in forums and research papers for its versatility in cross-coupling reactions. Its methoxy-N-methyl group acts as a protective moiety, enabling selective functionalization. This feature aligns with the growing interest in green chemistry, where minimizing waste and improving reaction efficiency are paramount. Users searching for "difluoro benzamide derivatives" or "N-methoxy-N-methyl amides applications" will find this compound highly relevant.

The compound's physicochemical properties, such as solubility and lipophilicity, make it a candidate for drug delivery systems. Recent studies highlight its potential in prodrug design, a hot topic in pharmaceutical development. Additionally, its stability under various pH conditions is a key advantage for formulations requiring oral bioavailability—a frequent search query among chemists and pharmacologists.

In agrochemical applications, Benzamide, 2,3-difluoro-N-methoxy-N-methyl- is investigated for its role in pesticide synthesis. The fluorine atoms contribute to the compound's resistance to metabolic degradation, a desirable trait for prolonged activity. This aligns with industry trends toward sustainable pest control, addressing concerns about environmental persistence and toxicity.

Analytical techniques like HPLC and NMR are commonly employed to characterize this compound, with researchers often searching for "CAS 680610-58-6 spectral data." Its distinct mass fragmentation patterns and chromatographic behavior are well-documented, aiding in quality control during large-scale production. The compound's purity is critical for applications in high-throughput screening, another trending area in drug discovery.

In summary, 2,3-difluoro-N-methoxy-N-methylbenzamide represents a versatile intermediate with broad utility in life sciences and material chemistry. Its alignment with current research trends—such as fluorine incorporation, green synthesis, and targeted therapeutics—ensures its continued relevance. For those exploring "benzamide derivatives uses" or "fluorinated amides in drug design," this compound offers a compelling case study.